Cas no 26818-53-1 (Ethanedithioamide,N1,N2-bis(1-methylpropyl)-)

• Product Name: Ethanedithioamide,N1,N2-bis(1-methylpropyl)-
• CAS No: 26818-53-1
• MF: C₁₀H₂₀N₂S₂
• MW: 232.409199714661
• CID: 272097
• PubChem ID: 3032825
• Update Time: 2025-04-19

Ethanedithioamide,N1,N2-bis(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanedithioamide,N1,N2-bis(1-methylpropyl)-
• N,N'-di(butan-2-yl)ethanedithioamide
• 26818-53-1
• BRN 1776262
• 4-04-00-00622 (Beilstein Handbook Reference)
• DTXSID70949619
• N,N-Di-sec-butyl dithiooxamide
• OXAMIDE, N,N'-DI-sec-BUTYLDITHIO-
• N~1~,N~2~-Di(butan-2-yl)ethanebis(thioamide)

• Inchi： 1S/C10H20N2S2/c1-5-7(3)11-9(13)10(14)12-8(4)6-2/h7-8H,5-6H2,1-4H3,(H,11,13)(H,12,14)
• InChI Key： SWSRADGPGOTAJT-UHFFFAOYSA-N
• SMILES： S=C(C(NC(C)CC)=S)NC(C)CC

Computed Properties

• Exact Mass: 232.107
• Monoisotopic Mass: 232.10679
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.2

Experimental Properties

• Density: 1.1331 (rough estimate)
• Boiling Point: 296.2°C at 760 mmHg
• Flash Point: 132.9°C
• Refractive Index: 1.5500 (estimate)
• PSA: 24.06